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Introduction to Well Log Analysis in Unconventional
Reservoirs

Unconventional reservoirs, such as shale gas, tight oil, and coalbed methane, are
characterized by low to ultra-low permeability and significant geological complexity.[1][2] Unlike
conventional reservoirs, the hydrocarbons in these formations are often stored in complex pore
networks, including organic and inorganic pores, and natural fractures.[3] Effective formation
evaluation in these reservoirs is critical for identifying productive zones ("sweet spots"),
optimizing well placement, and designing effective hydraulic fracturing programs.[2][4] Well
logging provides a continuous, in-situ assessment of the petrophysical and geomechanical
properties of these formations, forming the backbone of their evaluation.[5] This document
outlines detailed application notes and protocols for the acquisition, quality control, and
interpretation of well log data for the comprehensive evaluation of unconventional reservoirs.

I. Data Acquisition Protocols

A comprehensive suite of well logs is essential for a thorough evaluation of unconventional
reservoirs.[6] The selection of logging tools should be tailored to the specific objectives of the
evaluation and the known geological characteristics of the formation.

Standard Logging Suite
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The standard suite of logs provides fundamental data for petrophysical analysis.[6]
Protocol for Standard Log Data Acquisition:
o Tool Selection: Deploy a standard "triple-combo” logging suite consisting of:

o Gamma Ray (GR) Log: Measures natural radioactivity to identify lithology and estimate

shale volume.[7]

o Resistivity Logs (Deep, Medium, and Shallow): Measure the formation's electrical
resistivity to determine hydrocarbon saturation and identify fluid types.[8][9]

o Porosity Logs:
» Density Log (RHOB): Measures bulk density, which can be used to calculate porosity.

» Neutron Porosity (NPHI) Log: Measures the hydrogen index, which is related to porosity.

[2]

= Sonic Log (DT): Measures the travel time of compressional and shear waves through
the formation to determine porosity and mechanical properties.[1][10]

e Pre-Job Planning & Tool Calibration:

o Ensure all logging tools are properly calibrated according to manufacturer specifications
before deployment.[11]

o Verify tool compatibility with borehole conditions (temperature, pressure, mud type).[11]

o Prepare a detailed logging program outlining the logging intervals, tool combinations, and

data acquisition parameters.
o Data Acquisition Parameters:

o Logging Speed: Maintain a steady and appropriate logging speed (typically 60 ft/min for
resistivity logs) to ensure high-quality data.[11]
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o Sampling Rate: Acquire data at a high sampling rate (e.g., every 0.1 to 0.5 feet) to capture
the heterogeneity of unconventional formations.[12]

o Repeat Sections: Record repeat sections of at least 200-500 feet over intervals of interest
to verify data repeatability and quality.[11]

e On-site Quality Control:
o Monitor real-time log data for any anomalies or tool malfunctions.[11]

o Compare log responses with expected trends based on regional geology and offset well
data.[11]

Advanced Logging Suite

Advanced logging tools provide more detailed and specific information crucial for characterizing
the complex nature of unconventional reservoirs.[12][13]

Protocol for Advanced Log Data Acquisition:

e Tool Selection: Based on the evaluation objectives, supplement the standard suite with
advanced logging tools:

o Nuclear Magnetic Resonance (NMR) Logging: Provides detailed information on porosity,
pore size distribution, fluid types (bound vs. mobile), and permeability.[13][14]

o Geochemical Logging Tools (e.g., Elemental Capture Spectroscopy): Measure the
elemental composition of the formation to determine mineralogy and estimate Total
Organic Carbon (TOC).[13][15][16][17]

o Borehole Imaging Logs (e.g., Formation Microlmager - FMI): Provide high-resolution
images of the borehole wall to identify natural fractures, bedding planes, and other
structural features.[13]

o Cross-Dipole Sonic Logging: Measures shear wave anisotropy to evaluate rock
mechanical properties and in-situ stress orientation.[12]
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o Dielectric Logging: Measures the dielectric constant of the formation to improve water
saturation estimates, especially in complex mineralogies.[13]

 NMR Logging Specifics:

o Utilize appropriate acquisition parameters (e.g., wait time, number of echoes) to accurately
capture the T2 distribution of the formation fluids.[14]

o The primary measurement is the transverse relaxation time (T2), which is related to pore
size.[18]

e Geochemical Logging Specifics:

o These tools use neutron sources to induce gamma ray emissions from various elements in
the formation.[16]

o The resulting elemental concentrations are used to build a detailed mineralogical model of
the reservoir.[17]

Il. Data Quality Control and Processing
Rigorous quality control (QC) is imperative to ensure the reliability of well log data for formation
evaluation.[11][19]

Protocol for Well Log Data Quality Control:

o Depth Matching: Ensure all logging curves are accurately depth-matched to a reference log
(typically the gamma ray or resistivity log).[11]

o Environmental Corrections: Apply necessary environmental corrections to the raw log data to
account for borehole size variations, mud properties, temperature, and pressure effects.[2]

» Badhole Identification and Flagging: Use caliper logs to identify zones of poor borehole
guality (e.g., washouts) that can adversely affect log measurements. Flag or remove data

from these intervals.

e Log Splicing and Merging: Carefully splice together data from different logging runs to create
a single, continuous log for each measurement.
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o Cross-Plot Analysis: Utilize cross-plots of different log responses (e.g., neutron-density) to
verify data consistency and identify anomalous data points.[19]

lll. Experimental Protocols for Formation Evaluation
Determination of Total Organic Carbon (TOC)

TOC is a critical parameter for evaluating the hydrocarbon generation potential and storage
capacity of unconventional reservoirs.[3][20]

Protocol for TOC Estimation using Passey's AlogR Method:

e Principle: This method is based on the principle that in organic-rich rocks, a porosity log
(sonic, density, or neutron) will show a separation from a resistivity log when they are
overlaid.[20][21] This separation (AlogR) is proportional to the TOC content.[20]

» Data Requirements:
o Deep resistivity log (RT)
o Porosity log (sonic transit time - DT, bulk density - RHOB, or neutron porosity - NPHI)

o Level of Organic Maturity (LOM) - obtained from geochemical analysis of core samples or
regional data.

e Procedure:

1. Log Scaling: Overlay the porosity log on the logarithmic resistivity log. A common scaling
is 50 psec/ft of sonic transit time per decade of resistivity.[21]

2. Baseline Identification: Identify a non-source rock interval (organic-lean shale) where the
two curves track each other closely. The resistivity and porosity values in this interval are
designated as the baseline values (R_base and DT_base).[20]

3. Calculate AlogR: For each depth point in the interval of interest, calculate the separation
between the curves using the following formula for a sonic log: AlogR = log10(RT /
R _base) + 0.02 * (DT - DT_base)[21]
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4. Calculate TOC: Calculate the TOC (in weight percent) using the following equation: TOC =
AlogR * 107(2.297 - 0.1688 * LOM)[20]

Porosity and Permeability Estimation

Protocol for Porosity and Permeability Analysis using NMR Logs:

e Principle: NMR tools measure the response of hydrogen nuclei in pore fluids to a magnetic
field. The total signal amplitude is proportional to the total porosity, and the T2 relaxation time
distribution provides information about the pore size distribution.[18]

o Experimental Procedure (Core Analysis for Calibration):
1. Obtain core samples from the reservoir interval.
2. Dry the core samples in an oven at 100°C for 24 hours.[14]
3. Measure the T2 signal of the dry samples.[14]
4. Saturate the samples with brine under vacuum pressure.[14]
5. Measure the T2 signal of the saturated samples to determine total porosity.[14]
6. Centrifuge the saturated samples to determine the bound fluid volume.[14]
e Log Data Interpretation:

1. Total Porosity: The total porosity is derived directly from the initial amplitude of the NMR
signal.

2. Pore Size Distribution: The T2 distribution curve is analyzed to differentiate between
different pore sizes:

» Clay-bound water: Corresponds to very short T2 times.
» Capillary-bound water: Corresponds to intermediate T2 times.

» Mobile fluids (hydrocarbons and free water): Correspond to longer T2 times.
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3. Permeability Estimation: Permeability can be estimated using empirical models such as
the SDR (Schlumberger-Doll Research) or Timur-Coates models, which relate
permeability to porosity and the T2 logarithmic mean.[22]

Geomechanical Properties and Brittleness Index

The brittleness of the rock is a key factor in determining its ability to be effectively stimulated by
hydraulic fracturing.[1][10]

Protocol for Brittleness Index (BI) Calculation from Sonic and Density Logs:

o Principle: The brittleness of a rock can be related to its elastic properties, specifically Young's
Modulus (E) and Poisson's Ratio (v).[8][23] These can be calculated from compressional
(Vp) and shear (Vs) wave velocities and bulk density (pb).[1]

o Data Requirements:
o Compressional wave slowness (DTC) from a sonic log.
o Shear wave slowness (DTS) from a dipole sonic log.
o Bulk density (RHOB) from a density log.
» Procedure:
1. Calculate Vp and Vs:
= Vp=1/DTC
» Vs=1/DTS
2. Calculate Dynamic Elastic Moduli:
» Young's Modulus (E):E = (pb * Vs"2 * (3 * Vp"2 - 4 * Vs"2)) | (Vp"2 - Vs"2)
» Poisson's Ratio (v):v = (Vp"2 - 2 *Vs"2) [ (2 * (Vp"2 - Vs2))

3. Normalize E and v: Normalize the calculated Young's Modulus and Poisson's Ratio to
values between 0 and 1 based on the minimum and maximum values within the formation.
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4. Calculate Brittleness Index (Bl): Acommon method is to average the normalized Young's
Modulus and the inverse of the normalized Poisson's Ratio: Bl = (E_normalized + (1 -
v_normalized)) / 2 A higher Bl indicates a more brittle rock.[10]

IV. Quantitative Data Presentation

The following tables summarize typical petrophysical properties for several major
unconventional reservoirs, derived from well log analysis.

Table 1: Typical Petrophysical Properties of Major Unconventional Reservoirs

Property Barnett Shale Eagle Ford Shale Marcellus Shale
Porosity (%) 3-12 4-14 4-12
Permeability (nD) 10 - 1000 50 - 2000 10 - 500

TOC (Wt%) 2-12 1-7 2-14

Water Saturation (%) 15-45 10 - 40 15-50

Brittleness Index 0.4-0.8 0.3-0.7 0.4-0.8

Note: These are general ranges and can vary significantly based on location within the play
and specific geological conditions.

Table 2: Logging Tool Specifications and Primary Measurements
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V. Visualization of Workflows and Relationships
Integrated Formation Evaluation Workflow
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Caption: Integrated workflow for unconventional reservoir formation evaluation.
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Caption: Logical workflow for TOC calculation using Passey's AlogR method.

Experimental Workflow for NMR Core Analysis
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Caption: Experimental workflow for NMR core analysis to calibrate log data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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